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Compound of Interest

Compound Name: VP-U-6

Cat. No.: B12382750

An Examination of a Commercially Available Phosphoramidite for Oligonucleotide Synthesis
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of publicly available information regarding the nucleoside
analog designated as VP-U-6. Despite a comprehensive search for its discovery, detailed
synthesis protocols, and quantitative biological data, such information is not available in the
public domain, suggesting it may be proprietary. This guide, therefore, focuses on the available
chemical information and its stated applications.

Chemical Identity and Properties

VP-U-6 is a modified uridine nucleoside analog. Its primary role is as a phosphoramidite
building block for use in solid-phase oligonucleotide synthesis.[1] Phosphoramidites are
essential reagents in the automated chemical synthesis of DNA and RNA sequences.

Table 1: Chemical and Physical Properties of VP-U-6
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Property

Value

Source

Chemical Name

1-[(5E)-3-O-[(Bis-
diisopropylamino)(2-
cyanoethoxy)phos-phino]-5,6-
dideoxy-6-
(diethoxyphosphinyl)-2-O-
methyl-3-D-ribo-hex-5-

enofuranosyl]uracil

BOC Sciences[1]

CAS Number 2361324-80-1 MedChemExpress[2]
Molecular Formula C24H40N409P2 MedChemExpress|[2]
Molecular Weight 590.54 g/mol MedChemExpress|[2]
Appearance Light yellow to yellow oil MedChemExpress|[2]

Stated Applications

Based on information from chemical suppliers, VP-U-6 is designed for incorporation into

custom-synthesized oligonucleotides to confer specific properties. Its intended applications

span therapeutics, diagnostics, and basic research.

e Therapeutic Oligonucleotides: The structural modifications in VP-U-6 are intended to

enhance the properties of therapeutic oligonucleotides such as antisense drugs, small

interfering RNAs (siRNAs), and aptamers. These modifications can improve resistance to

degradation by cellular enzymes and increase the binding affinity to target nucleic acid

sequences.[1]

o Diagnostic Probes: The phosphoramidite chemistry of VP-U-6 allows for its use in

constructing probes for diagnostic assays. It can serve as a scaffold for attaching functional
groups like fluorophores or other reporter molecules, which are used in techniques like real-
time polymerase chain reaction (PCR) and fluorescence in situ hybridization (FISH) for the
detection of specific genetic markers or pathogens.[1]

Structural Biology: In the field of structural biology, oligonucleotides containing modified
nucleosides like VP-U-6 can be used to stabilize nucleic acid structures for analysis by X-ray
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crystallography or nuclear magnetic resonance (NMR) spectroscopy. This can provide
insights into the interactions between nucleic acids and proteins.[1]

One supplier notes that VP-U-6 is a potent agent for the treatment of Human Immunodeficiency
Virus (HIV) by inhibiting the reverse transcriptase enzyme.[1] However, no supporting data for
this claim could be found in the public domain.

Logical Workflow for Application

The general workflow for utilizing a phosphoramidite like VP-U-6 in research and development
is outlined below. This represents a logical progression from synthesis to application, though
specific experimental details for VP-U-6 are not available.
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Caption: General workflow for the use of VP-U-6.

Conclusion

While VP-U-6 is commercially available as a specialized chemical for oligonucleotide synthesis,
there is a significant lack of public information regarding its discovery, detailed synthetic
pathways, and quantitative performance data. The information that is available points to its
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utility as a building block for creating modified oligonucleotides for a range of advanced
applications in therapeutics and diagnostics. Without access to primary research articles or
patents, a more in-depth technical guide that includes experimental protocols and data
presentation, as originally requested, cannot be compiled. Researchers and drug development
professionals interested in utilizing VP-U-6 would need to rely on the information provided by
the manufacturers and conduct their own validation and optimization experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12382750?utm_src=pdf-body
https://www.benchchem.com/product/b12382750?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/1-5e-3-o-bis-diisopropylamino-2-cyanoethoxy-cas-2361324-80-1-341886.html
https://www.medchemexpress.com/vp-u-6.html
https://www.benchchem.com/product/b12382750#discovery-and-synthesis-of-vp-u-6-nucleoside
https://www.benchchem.com/product/b12382750#discovery-and-synthesis-of-vp-u-6-nucleoside
https://www.benchchem.com/product/b12382750#discovery-and-synthesis-of-vp-u-6-nucleoside
https://www.benchchem.com/product/b12382750#discovery-and-synthesis-of-vp-u-6-nucleoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12382750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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